Cas no 3151-39-1 (Phosphonic acid,P-phenyl-, bis(2-ethylhexyl) ester)
3151-39-1 structure
Product Name:Phosphonic acid,P-phenyl-, bis(2-ethylhexyl) ester
CAS No:3151-39-1
MF:C22H39O3P
MW:382.517028093338
CID:306991
PubChem ID:102943
Update Time:2025-04-19
Phosphonic acid,P-phenyl-, bis(2-ethylhexyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,P-phenyl-, bis(2-ethylhexyl) ester
- bis(2-ethylhexoxy)phosphorylbenzene
- 2-ethylhexyl phenylphosphonate
- AC1L2TWG
- AC1Q6SM4
- AR-1I0122
- bis(2-ethylhexyl) phenylphosphonate
- Di-(2-ethylhexyl)-phenylphosphonat
- EINECS 221-587-1
- NSC104977
- phenyl-phosphonic acid bis-(2-ethyl-hexyl ester)
- Phenyl-phosphonsaeure-bis-(2-aethyl-hexylester)
- Phenylphosphonsaeure-bis-< 2-aethyl-hexylester>
- Phosphonic acid, phenyl-, bis(2-ethylhexyl) ester
- Phosphonic acid, P-phenyl-, bis(2-ethylhexyl) ester
- NSC-104977
- SCHEMBL7547579
- 3151-39-1
- NS00045605
- NSC 104977
- phenyl-phosphonic acid bis-(2-ethyl-hexyl) ester
- DTXSID80883959
-
- Inchi: 1S/C22H39O3P/c1-5-9-14-20(7-3)18-24-26(23,22-16-12-11-13-17-22)25-19-21(8-4)15-10-6-2/h11-13,16-17,20-21H,5-10,14-15,18-19H2,1-4H3
- InChI Key: POYAQWAYIGGXOL-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(=O)(OCC(CC)CCCC)OCC(CC)CCCC
Computed Properties
- Exact Mass: 382.26387
- Monoisotopic Mass: 382.26368210g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 15
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
- LogP: 6.97100
Phosphonic acid,P-phenyl-, bis(2-ethylhexyl) ester Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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